Cas no 1361918-65-1 (5-Cyano-2-methyl-3-(trifluoromethoxy)pyridine)

• Product Name: 5-Cyano-2-methyl-3-(trifluoromethoxy)pyridine
• CAS No: 1361918-65-1
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• CID: 4911798
• Update Time: 2025-10-30

5-Cyano-2-methyl-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-methyl-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5F3N2O/c1-5-7(14-8(9,10)11)2-6(3-12)4-13-5/h2,4H,1H3
• InChI Key： YZLAFOITAMYNQD-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C#N)=CN=C1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• XLogP3: 2.2
• Topological Polar Surface Area: 45.9

Additional information on 5-Cyano-2-methyl-3-(trifluoromethoxy)pyridine

Comprehensive Overview of 5-Cyano-2-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1361918-65-1): Properties, Applications, and Industry Trends

5-Cyano-2-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1361918-65-1) is a high-value heterocyclic compound widely recognized for its unique structural features and versatile applications in pharmaceuticals, agrochemicals, and material science. This pyridine derivative combines a cyano group, methyl substituent, and trifluoromethoxy moiety, making it a critical intermediate in modern synthetic chemistry. Its molecular formula, C₈H₅F₃N₂O, and precise molecular weight (202.13 g/mol) contribute to its reactivity and functional utility.

The compound’s trifluoromethoxy group enhances lipophilicity and metabolic stability, a feature highly sought after in drug discovery and crop protection formulations. Researchers frequently explore 5-Cyano-2-methyl-3-(trifluoromethoxy)pyridine for its role in designing bioactive molecules, particularly in kinase inhibitors and pesticide intermediates. Its CAS No. 1361918-65-1 is often referenced in patent literature, underscoring its industrial relevance.

In the context of current trends, the demand for fluorinated pyridines has surged due to their applications in green chemistry and sustainable agriculture. A growing focus on environmentally friendly pesticides aligns with this compound’s potential to reduce ecological footprints. Additionally, its cyano functionality enables further derivatization, making it a cornerstone in high-throughput screening libraries for pharmaceutical R&D.

From a synthetic perspective, 5-Cyano-2-methyl-3-(trifluoromethoxy)pyridine is typically synthesized via palladium-catalyzed cross-coupling or nucleophilic aromatic substitution reactions. Its purity (>98% by HPLC) and stability under ambient conditions ensure reliable performance in downstream applications. Analytical techniques like NMR spectroscopy and mass spectrometry are routinely employed for quality control.

The compound’s compatibility with microwave-assisted synthesis and flow chemistry platforms further enhances its appeal in industrial settings. As regulatory frameworks evolve, 1361918-65-1 is increasingly scrutinized for REACH compliance and lifecycle assessment (LCA) metrics, reflecting broader shifts toward responsible chemical manufacturing.

Emerging discussions in precision medicine and agrochemical innovation highlight the role of 5-Cyano-2-methyl-3-(trifluoromethoxy)pyridine in addressing global challenges such as drug resistance and crop yield optimization. Its integration into AI-driven molecular design tools exemplifies the synergy between computational chemistry and experimental validation.

In summary, CAS No. 1361918-65-1 represents a pivotal building block in 21st-century chemistry, bridging academic research and industrial applications. Its multifaceted properties and alignment with sustainability goals ensure its continued prominence in scientific and commercial landscapes.